Cas no 2639391-40-3 ((2S)-2-{(benzyloxy)carbonyl(phenyl)amino}-3-methylbutanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonyl(phenyl)amino}-3-methylbutanoic acid
• CAS No: 2639391-40-3
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5664163
• PubChem ID: 165902638
• Update Time: 2025-06-10

(2S)-2-{(benzyloxy)carbonyl(phenyl)amino}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2639391-40-3
• (2S)-2-{[(benzyloxy)carbonyl](phenyl)amino}-3-methylbutanoic acid
• EN300-27724910
• (2S)-2-{(benzyloxy)carbonyl(phenyl)amino}-3-methylbutanoic acid

• Inchi： 1S/C19H21NO4/c1-14(2)17(18(21)22)20(16-11-7-4-8-12-16)19(23)24-13-15-9-5-3-6-10-15/h3-12,14,17H,13H2,1-2H3,(H,21,22)/t17-/m0/s1
• InChI Key： RUFPECGLHIKNBJ-KRWDZBQOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC=CC=1)[C@H](C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S)-2-{(benzyloxy)carbonyl(phenyl)amino}-3-methylbutanoic acid

Compound Introduction: (2S)-2-{(benzyloxy)carbonyl(phenyl)amino}-3-methylbutanoic acid (CAS No. 2639391-40-3)

(2S)-2-{(benzyloxy)carbonyl(phenyl)amino}-3-methylbutanoic acid, identified by its CAS number 2639391-40-3, is a specialized organic compound with significant applications in the field of pharmaceutical research and biotechnology. This compound belongs to a class of molecules that exhibit unique chemical and biological properties, making it a valuable tool in the development of novel therapeutic agents. The precise stereochemical configuration of this molecule, particularly the (2S) configuration, plays a crucial role in its interactions with biological targets, influencing both its efficacy and selectivity.

The molecular structure of (2S)-2-{(benzyloxy)carbonyl(phenyl)amino}-3-methylbutanoic acid consists of a chiral center at the second carbon atom, which is a key feature for its pharmacological activity. The presence of a benzyloxy carbonyl group and a phenyl amino group enhances its solubility and stability, making it suitable for various biochemical assays. Additionally, the 3-methylbutanoic acid moiety contributes to its metabolic profile, influencing how it is processed within biological systems.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, areas where (2S)-2-{(benzyloxy)carbonyl(phenyl)amino}-3-methylbutanoic acid has shown promise. Its unique structural features make it an excellent candidate for use in catalytic systems that require high enantioselectivity. This has been particularly relevant in the synthesis of complex pharmaceutical intermediates, where achieving optimal stereochemical purity is essential.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have been exploring its use as a building block for more complex molecules with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as protease inhibitors, which are critical in treating various diseases, including cancer and inflammatory disorders. The benzyloxy carbonyl group, in particular, serves as a protective group during synthetic modifications, allowing for selective functionalization at other sites within the molecule.

The phenyl amino group also contributes to the compound's versatility, enabling interactions with a wide range of biological targets. This has led to studies examining its effects on enzymes and receptors involved in signal transduction pathways. Preliminary findings suggest that modifications to this moiety can significantly alter the compound's binding affinity and duration of action, making it a valuable scaffold for designing next-generation therapeutics.

Advances in computational chemistry have further enhanced the utility of (2S)-2-{(benzyloxy)carbonyl(phenyl)amino}-3-methylbutanoic acid. Molecular modeling studies have provided insights into how this compound interacts with biological targets at an atomic level. These simulations have helped researchers predict and optimize its pharmacokinetic properties, reducing the need for extensive experimental trials. Such computational approaches are becoming increasingly integral to drug discovery pipelines, streamlining the process from initial design to final optimization.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic methodologies emphasize efficiency and sustainability, minimizing waste and reducing hazardous byproducts. The preparation of (2S)-2-{(benzyloxy)carbonyl(phenyl)amino}-3-methylbutanoic acid exemplifies these principles through its use of environmentally friendly reagents and catalytic processes. This aligns with global efforts to develop more sustainable pharmaceutical practices.

In conclusion, (2S)-2-{(benzyloxy)carbonyl(phenyl)amino}-3-methylbutanoic acid (CAS No. 2639391-40-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable asset in both academic research and industrial development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in the discovery and development of novel therapeutic agents.